Cas no 23000-43-3 (4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 23000-43-3
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD00661967
• CID: 290222
• PubChem ID: 219751
• Update Time: 2025-04-19

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine,4-chloro-1-methyl-
• 1-Methyl-4-chloropyrazolo[3,4-d]pyrimidine
• 4-Chlor-1-methyl-1H-pyrazolo[3,4-d]pyrimidin
• 4-Chloro-1-methyl-1H-pyrazolo<3.4-d>pyrimidin
• 4-Chloro-1-methylpyrazolo[3,4-d]pyrimidine
• 4-chloro-1-methylpyrazolo[5,4-d]pyrimidine
• NSC1424
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-methyl-
• PubChem18649
• NCIStruc2_000250
• NCIStruc1_000123
• NCI1424
• AVFLNALVPBLGEV-UHFFFAOYSA-N
• NCGC00013007
• CL3547
• BDBM50195863
• A
• 23000-43-3
• NSC-1424
• NCI60_000927
• Z220518426
• W-206797
• A878363
• MFCD00661967
• NCGC00013007-02
• SCHEMBL13510
• NCGC00096134-01
• F1902-0043
• AKOS000117913
• AM20090237
• EN300-26080
• 4-Chloro-1-methylpyrazolo[3 pound not4-d]pyrimidine
• PS-3103
• FT-0692438
• SY007121
• CCG-37951
• CS-W018697
• PB24673
• DTXSID40277274
• 4-CHLORO-1-METHYL-1H-PYRAZOL[3,4-D]PYRIMIDINE
• CHEMBL375123
• EAD5BMA4P6
• STL252686

• MDL： MFCD00661967
• Inchi： 1S/C6H5ClN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
• InChI Key： AVFLNALVPBLGEV-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C)C2=NC=N1

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6
• Molecular Weight: 168.58
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White solid
• Density: 1.59
• Melting Point: 102-104
• Boiling Point: 294.6℃ at 760 mmHg
• Flash Point: 132℃
• Refractive Index: 1.743
• PSA: 43.60000
• LogP: 1.01670
• Vapor Pressure: No data available

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Security Information

• Signal Word：Danger
• Hazard Statement： Harmful
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H301 (97.5%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines